N-(1-(benzofuran-2-yl)propan-2-yl)-1-(methylsulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-[1-(1-benzofuran-2-yl)propan-2-yl]-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H24N2O4S/c1-13(11-16-12-15-5-3-4-6-17(15)24-16)19-18(21)14-7-9-20(10-8-14)25(2,22)23/h3-6,12-14H,7-11H2,1-2H3,(H,19,21)
• InChI Key: XQGINWYPXNBLJU-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC2=CC=CC=C2O1)NC(=O)C3CCN(CC3)S(=O)(=O)C
• Molecular Formula: C18H24N2O4S
• Molecular Weight: 364.5 g/mol

Description

N-(1-(benzofuran-2-yl)propan-2-yl)-1-(methylsulfonyl)piperidine-4-carboxamide, also known as BP897, is a novel compound that has been extensively studied for its potential therapeutic applications. BP897 is a selective dopamine D3 receptor antagonist that has been shown to have promising results in the treatment of various neurological and psychiatric disorders.

Scientific Research Applications

Metabolism and Disposition Studies

N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868) is a novel orexin 1 and 2 receptor antagonist developed for insomnia treatment. Its disposition was studied in healthy male subjects, revealing almost complete elimination over a 9-day period, primarily via feces. The study highlights the compound's extensive metabolism and the identification of principal circulating components and metabolites, emphasizing the compound's pharmacokinetic properties (Renzulli et al., 2011).

Anti-Acetylcholinesterase Activity

A series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives demonstrated significant anti-acetylcholinesterase (anti-AChE) activity. Substituting the benzamide with a bulky moiety substantially increased activity. This research underscores the therapeutic potential of these compounds as anti-dementia agents, highlighting the role of the basic quality of the nitrogen atom in the piperidine ring (Sugimoto et al., 1990).

Selective Ligands for Sigma Receptors

Benzofuran-2-carboxamide ligands, synthesized via a microwave-assisted Perkin rearrangement reaction, exhibited high affinity at the sigma-1 receptor. These compounds represent a novel class of selective ligands for sigma receptors, offering insights into the development of therapeutic agents targeting these receptors (Marriott et al., 2012).

κ-Opioid Receptor Antagonists

2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242) is a novel κ-opioid receptor (KOR) antagonist with high affinity and selectivity for KORs. Its efficacy in various in vivo models suggests therapeutic potential in treating depression and addiction disorders. This study contributes to understanding KOR antagonists' pharmacological characterization and their application in treating mental health disorders (Grimwood et al., 2011).